Cas no 84062-60-2 ( )

  structure
  structure
Product Name: 
CAS No:84062-60-2
MF:C22H28O9
MW:436.452327728271
CID:882251
PubChem ID:158475
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 5H-1,11c.β.-(Epoxymethano)phenanthro[10,1-bc]pyran-5,10(6a.β.H)-dione,1,2,3,3a.β.,4,7,7a.α.,11,11a,11b.α.-decahydro-1.α.,2.α.,4.β.,11.β.-tetrahydroxy-3.α.,8,11a.β.-trimethyl-, 4-acetate
    • NSC126765
    • 1W45S57JD6
    • 84062-60-2
    • Holacanthone
    • 2H-1,11c-beta-(Epoxymethano)-phenanthro(10,1-bc)pyran-5,10(3H,6a-beta-H)-dione, 1,3a-beta,4,7,7a-alpha,11,11a,11b-octahydro-1-alpha,2-alpha,4-beta,11-beta-tetrahydroxy-3-alpha,18,11a-beta-trimethyl-, 4-acetate
    • Picras-3-ene-2,16-dione, 15-(acetyloxy)-11,20-epoxy-1,11,12-trihydroxy-
    • CHEMBL458908
    • DTXSID201318012
    • UNII-1W45S57JD6
    • NCI60_000614
    • 5H-1,1-bc]pyran-5,10(6a.beta.H)-dione,1,2,3,3a.beta.,4,7,7a.alpha.,11,11a,11b.alpha.-decahydro-1.alpha.,2.alpha.,4.beta.,11.beta.-tetrahydroxy-3.alpha.,8,11a.beta.-trimethyl-, 4-acetate
    • PICRAS-3-ENE-2,16-DIONE, 15-(ACETYLOXY)-11,20-EPOXY-1,11,12-TRIHYDROXY-, (1.BETA.,11.BETA.,12.ALPHA.,15.BETA.)-
    • Acetyl-glaucarubulone
    • BRN 5461864
    • (1.BETA.,11.BETA.,12.ALPHA.,15.BETA.)-15-(ACETYLOXY)-11,20-EPOXY-1,11,12-TRIHYDROXYPICRAS-3-ENE-2,16-DIONE
    • NSC-126765
    • [(1S,4R,5R,6R,7S,8R,11R,13S,17S,18S,19R)-4,5,17-trihydroxy-6,14,18-trimethyl-9,16-dioxo-3,10-dioxapentacyclo[9.8.0.01,7.04,19.013,18]nonadec-14-en-8-yl] acetate
    • B633407K028
    •  
    • Inchi: 1S/C22H28O9/c1-8-5-12(24)17(26)20(4)11(8)6-13-21-7-29-22(28,19(20)21)16(25)9(2)14(21)15(18(27)31-13)30-10(3)23/h5,9,11,13-17,19,25-26,28H,6-7H2,1-4H3/t9-,11+,13-,14-,15-,16-,17-,19-,20-,21+,22+/m1/s1
    • InChI Key: OFHVBIQKCNMHKC-FJSLBGAUSA-N
    • SMILES: O1C[C@@]23[C@H]4C[C@H]5C(C)=CC([C@H]([C@]5(C)[C@H]2[C@@]1([C@@H]([C@H](C)[C@@H]3[C@H](C(=O)O4)OC(C)=O)O)O)O)=O

Computed Properties

  • Exact Mass: 436.17333247g/mol
  • Monoisotopic Mass: 436.17333247g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 2
  • Complexity: 913
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 11
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.3
  • Topological Polar Surface Area: 140Ų
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